2-(3-cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetonitrile
Overview
Description
2-(3-Cyclopropyl-5-hydroxy-1H-pyrazol-1-yl)acetonitrile (2-CHP) is a cyclic compound that is found in nature and is used in a variety of scientific applications. It is a colorless, volatile liquid with a boiling point of 68°C and a melting point of -22°C. Its chemical formula is C7H10N2O and it has a molar mass of 146.17 g/mol. 2-CHP has been used in the synthesis of a variety of compounds, including organic compounds, polymers, and pharmaceuticals. It is also used in the synthesis of polymers, for example, polyurethanes and polyesters.
Scientific Research Applications
Photoinduced Electron Transfer Reactions
Research by Miyagawa, T. Karatsu, and Akihide Kitamura (1997) explored the photoinduced electron transfer reaction of 3,3-dimethyl-3H-pyrazoles, leading to the formation of solvent adducts through cyclopropene derivatives. This study highlights the potential of using pyrazole derivatives in photochemical applications, including the development of light-activated drugs or materials (Miyagawa, Karatsu, & Kitamura, 1997).
Synthesis of Novel Compounds
Gein, Buldakova, and Dmitriev (2019) reported on the synthesis of (3-aroyl-2-aryl-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetonitriles, showcasing a method for creating novel compounds that could have implications in drug design and development. This research exemplifies the role of pyrazole derivatives in synthesizing new molecules with potential therapeutic effects (Gein, Buldakova, & Dmitriev, 2019).
Development of Small Molecules for Cancer Treatment
A study by Wei et al. (2006) synthesized novel small molecules, ethyl 1-(2'-hydroxy-3'-aroxypropyl)-3-aryl-1H-pyrazole-5-carboxylate derivatives, and investigated their effects on A549 lung cancer cell growth. This research underscores the therapeutic potential of pyrazole derivatives in cancer treatment, demonstrating significant inhibition of cancer cell growth by certain compounds (Wei et al., 2006).
Synthesis of Heterocycles with Antioxidant Activity
El‐Mekabaty (2015) focused on synthesizing polyfunctionally substituted heterocycles incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety with demonstrated antioxidant activity. This highlights the importance of pyrazole derivatives in developing new antioxidants, which are crucial in combating oxidative stress-related diseases (El‐Mekabaty, 2015).
Catalyst-Free Synthesis of Novel Derivatives
Kumaravel and Vasuki (2009) developed a catalyst-free combinatorial library of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives. This research demonstrates the efficiency and environmental friendliness of synthesizing pyrazole derivatives without the need for catalysts, which is beneficial for green chemistry applications (Kumaravel & Vasuki, 2009).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .
Mode of Action
Similar compounds, such as 5-amino-pyrazoles, have been used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities .
Biochemical Pathways
Compounds with similar structures, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Similar compounds have been found to have diverse biological activities, suggesting that this compound may also have a broad range of effects .
properties
IUPAC Name |
2-(5-cyclopropyl-3-oxo-1H-pyrazol-2-yl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c9-3-4-11-8(12)5-7(10-11)6-1-2-6/h5-6,10H,1-2,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKOPWCFXNZPVOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=O)N(N2)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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